Cas no 698394-59-1 (Methyl 2-(4-ethylphenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-ethylphenyl)-2-methylpropanoate
• CAS No: 698394-59-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 832679
• PubChem ID: 10465581
• Update Time: 2025-04-19

Methyl 2-(4-ethylphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-ethylphenyl)-2-methylpropanoate
• 2-(4-Ethylphenyl)-2-methylpropionic acid methyl ester
• Benzeneacetic acid, 4-ethyl-alpha,alpha-dimethyl-, methyl ester (9CI)
• Benzeneacetic Acid, 4-Ethyl-Alpha,Alpha-Dimethyl-, Methyl Ester
• DTXSID10440357
• Methyl2-(4-ethylphenyl)-2-methylpropanoate
• SCHEMBL2601862
• 698394-59-1
• G79056

• Inchi： 1S/C13H18O2/c1-5-10-6-8-11(9-7-10)13(2,3)12(14)15-4/h6-9H,5H2,1-4H3
• InChI Key： NOEXVITUEIEJHK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.69960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes